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Compound of Interest

Compound Name: beta-Methyl vinyl phosphate

Cat. No.: B027707

For Researchers, Scientists, and Drug Development Professionals

Beta-methyl vinyl phosphate (MAP) is a key chemical intermediate primarily recognized for
its critical role in the synthesis of potent carbapenem antibiotics, most notably Meropenem.
While not a therapeutic agent in itself, its unique structural features are instrumental in
constructing the core of these vital antibacterial drugs. This guide provides a comparative
overview of beta-methyl vinyl phosphate, its application in synthesis, and a look at alternative
synthetic strategies in carbapenem drug discovery.

Overview of Beta-Methyl Vinyl Phosphate (MAP)

Beta-methyl vinyl phosphate is a phosphate ester that serves as a crucial building block in
the multi-step synthesis of Meropenem. Its primary function is to facilitate the formation of the
distinctive carbapenem ring structure. The mechanism of action of the final product,
Meropenem, involves the inhibition of bacterial cell wall synthesis by targeting penicillin-binding
proteins (PBPs), which leads to bacterial cell death[1].

Chemical and Physical Properties

A summary of the key physicochemical properties of beta-methyl vinyl phosphate is
presented in the table below.
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Property Value

Molecular Formula C29H27N2010P
Molecular Weight 594.51 g/mol

CAS Number 90776-59-3
Appearance White to off-white solid
Melting Point 129-131 °C

Boiling Point 722.4 °C at 760 mmHg
Density 1.47 g/cm3

Storage Conditions

-20°C Freezer, under inert atmosphere

Synonyms

(4R,5R,6S)-3-diphenoxyphosphoryloxy-6-
[(AR)-1-hydroxyethyl]-4-methyl-7-oxo-1-
azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
(4-nitrophenyl)methyl ester; p-Nitrobenzyl
(1R,5R,6S)-6-[(1R)-1-hydroxyethyl]-2-
[(diphenylphosphono)oxy]-1-methylcarbapen-2-

em-3-carboxylate

Role in Meropenem Synthesis: An Experimental
Workflow

The synthesis of Meropenem is a complex process involving several key steps. Beta-methyl
vinyl phosphate is introduced to create a reactive intermediate that facilitates the crucial ring
closure to form the carbapenem nucleus.

General Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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